Cas no 49707-02-0 (N-Methyl-N'-yohimbohydrazide)

N-Methyl-N'-yohimbohydrazide structure
Product name:N-Methyl-N'-yohimbohydrazide
CAS No:49707-02-0
MF:C21H28N4O2
MW:368.472624778748
CID:2640037
N-Methyl-N'-yohimbohydrazide Chemical and Physical Properties
Names and Identifiers
-
- (1S,15R,18S,19R,20S)-18-hydroxy-N'-methyl-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carbohydrazide
- N-Methyl-N'-yohimbohydrazide
-
- Inchi: 1S/C21H28N4O2/c1-22-24-21(27)19-15-10-17-20-14(13-4-2-3-5-16(13)23-20)8-9-25(17)11-12(15)6-7-18(19)26/h2-5,12,15,17-19,22-23,26H,6-11H2,1H3,(H,24,27)/t12-,15-,17-,18-,19+/m0/s1
- InChI Key: WFRIHNXQTMQQNN-SCYLSFHTSA-N
- SMILES: O[C@H]1CC[C@H]2CN3CCC4C5C=CC=CC=5NC=4[C@@H]3C[C@@H]2[C@H]1C(NNC)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 572
- XLogP3: 2.1
- Topological Polar Surface Area: 80.4
N-Methyl-N'-yohimbohydrazide Related Literature
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Y.-B. Wang,T.-H. Pan,Q. Liang,X.-H. Huang,S.-T. Wu,C.-C. Huang CrystEngComm, 2010,12, 3886-3893
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Lamiaa A. Hassan,Sara M. Shatat,Basma M. Eltanany,Samah S. Abbas Anal. Methods, 2019,11, 3198-3211
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Kyu-Ho Han,Chang-Hyun Lee,Mikio Kinoshita,Chan-Ho Oh,Ken-ichiro Shimada,Michihiro Fukushima Food Funct., 2016,7, 1814-1824
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S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
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